Cas no 1694892-38-0 (3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid)

3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid is a brominated benzoic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. This compound is particularly useful in organic synthesis and pharmaceutical research, where it serves as a versatile intermediate for the construction of more complex molecules. The presence of the Cbz group allows for selective deprotection under mild conditions, while the bromo substituent offers a reactive site for further functionalization via cross-coupling reactions. Its carboxylic acid moiety enhances solubility in polar solvents, facilitating purification and downstream applications. This compound is valued for its stability and compatibility with a range of synthetic transformations, making it a practical choice for peptide and heterocycle synthesis.
3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid structure
1694892-38-0 structure
Product Name:3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid
CAS No:1694892-38-0
MF:C15H12BrNO4
MW:350.164083480835
CID:6431034
PubChem ID:107812473
Update Time:2025-05-23

3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-6340531
    • 1694892-38-0
    • 3-{[(benzyloxy)carbonyl]amino}-4-bromobenzoic acid
    • 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid
    • Inchi: 1S/C15H12BrNO4/c16-12-7-6-11(14(18)19)8-13(12)17-15(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)
    • InChI Key: RURUVEWOJDPHFQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=O)O)C=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 348.99497g/mol
  • Monoisotopic Mass: 348.99497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6Ų

3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid Pricemore >>

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Additional information on 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid

Comprehensive Overview of 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid (CAS No. 1694892-38-0)

3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid (CAS No. 1694892-38-0) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This brominated benzoic acid derivative features a benzyloxycarbonyl (Cbz) protecting group, making it a valuable intermediate in peptide synthesis and drug design. Its unique structural properties, including the 4-bromo substitution and carboxylic acid functionality, enable diverse applications in cross-coupling reactions and targeted molecular modifications.

In recent years, the demand for high-purity brominated aromatic compounds like 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid has surged due to their role in developing small-molecule inhibitors and bioconjugation reagents. Researchers frequently search for "Cbz-protected bromobenzoic acid derivatives" or "CAS 1694892-38-0 applications" to explore its potential in cancer therapeutics and enzyme modulation. The compound’s compatibility with Suzuki-Miyaura coupling reactions further enhances its utility in creating complex biaryl structures for drug discovery pipelines.

The synthesis of 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid typically involves selective bromination of precursor benzoic acids followed by Cbz-group incorporation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a key concern for laboratories focusing on high-throughput screening or API manufacturing. Industry trends highlight growing interest in "green chemistry approaches" for bromoaromatic synthesis, aligning with sustainability goals while maintaining yield efficiency.

From a commercial perspective, suppliers often emphasize the compound’s role in custom synthesis projects and catalog building blocks. SEO-optimized queries like "buy 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid" or "CAS 1694892-38-0 suppliers" reflect market dynamics. Regulatory compliance, including REACH and GMP standards, is another critical factor for global procurement, especially for users in the EU and North American markets.

Emerging applications of 1694892-38-0 include its use in proteomics research and fluorescent probe design, where its bromine atom serves as a handle for click chemistry modifications. Discussions in scientific forums frequently address "alternative protecting groups to Cbz" or "bromobenzoic acid stability," indicating evolving user needs. The compound’s solubility profiles in polar aprotic solvents (e.g., DMF or DMSO) also make it adaptable to diverse reaction conditions.

In summary, 3-{[(Benzyloxy)carbonyl]amino}-4-bromobenzoic acid (CAS No. 1694892-38-0) represents a versatile tool for modern synthetic chemistry. Its intersection with drug discovery, material innovation, and sustainable methodologies ensures continued relevance in both academic and industrial settings. Future research may explore its potential in biodegradable polymers or catalysis, further expanding its scientific footprint.

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